Cas no 1354704-30-5 (4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole
• CAS No: 1354704-30-5
• MF: C₇H₁₀IN₃O₂
• MW: 295.077673435211
• CID: 5208361
• Update Time: 2025-10-25

4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole

• Inchi： 1S/C7H10IN3O2/c1-4(2)10-5(3)6(8)7(9-10)11(12)13/h4H,1-3H3
• InChI Key： UJKNRROSHSYKIV-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)=C(I)C([N+]([O-])=O)=N1

Additional information on 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole

4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 1354704-30-5)

4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole is a highly specialized organic compound with the CAS registry number 1354704-30-5. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole is characterized by the presence of an iodo group at position 4, an isopropyl group at position 1, a methyl group at position 5, and a nitro group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. For instance, researchers have employed the Hantzsch dihydropyridine synthesis, followed by oxidation and substitution reactions to introduce the iodo and nitro groups. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining high yields and purity.

One of the most promising applications of 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole lies in its potential as a precursor for bioactive molecules. Pyrazoles are known for their ability to modulate various biological targets, including kinases, ion channels, and receptors. Recent studies have demonstrated that this compound can serve as a scaffold for designing novel anti-inflammatory agents. Its nitro group provides redox activity, which is crucial for targeting inflammatory pathways, while the iodo group offers opportunities for further functionalization through iodination reactions.

In addition to its pharmacological applications, 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole has shown potential in materials science. Its aromaticity and heteroatom content make it a candidate for use in organic electronics. Researchers have explored its ability to act as a building block for π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The methyl and isopropyl groups contribute to the molecule's solubility and thermal stability, which are critical properties for electronic materials.

The development of green chemistry approaches has also influenced the production of 4-Iodo-1-isopropyl-5-methyl-3-nitro-1H-pyrazole. Recent studies have focused on minimizing waste and improving atom economy during its synthesis. For example, catalytic cross-coupling reactions using palladium catalysts have been employed to introduce the iodo group with high efficiency. These methods not only reduce environmental impact but also lower production costs, making the compound more accessible for industrial applications.

From a safety standpoint, 4-Iodo-1-isopropyl-5-methyl